Cas no 1490176-74-3 (1-(5-methyl-1,2-oxazol-4-yl)cyclopropan-1-amine)

• Product Name: 1-(5-methyl-1,2-oxazol-4-yl)cyclopropan-1-amine
• CAS No: 1490176-74-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5998135
• PubChem ID: 82418471
• Update Time: 2025-05-20

1-(5-methyl-1,2-oxazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,2-oxazol-4-yl)cyclopropan-1-amine
• EN300-1834018
• 1490176-74-3

• Inchi： 1S/C7H10N2O/c1-5-6(4-9-10-5)7(8)2-3-7/h4H,2-3,8H2,1H3
• InChI Key： BMBXYRWTIPXIML-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C1(CC1)N

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52Ų

Additional information on 1-(5-methyl-1,2-oxazol-4-yl)cyclopropan-1-amine

1-(5-methyl-1,2-oxazol-4-yl)cyclopropan-1-amine: An Emerging Compound in Medicinal Chemistry

1-(5-methyl-1,2-oxazol-4-yl)cyclopropan-1-amine (CAS No. 1490176-74-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopropane ring and 5-methyl-1,2-oxazole moiety, has been the subject of extensive research in recent years, particularly in the areas of drug discovery and development.

The cyclopropane ring in 1-(5-methyl-1,2-oxazol-4-yl)cyclopropan-1-amine imparts a high degree of conformational rigidity to the molecule, which can be advantageous in designing drugs with improved pharmacokinetic properties. The 5-methyl-1,2-oxazole substituent, on the other hand, contributes to the compound's biological activity by enhancing its interaction with specific protein targets. These structural features make 1-(5-methyl-1,2-oxazol-4-yl)cyclopropan-1-amine a promising candidate for various therapeutic applications.

Recent studies have explored the potential of 1-(5-methyl-1,2-oxazol-4-yl)cyclopropan-1-amine as a modulator of G protein-coupled receptors (GPCRs), a class of membrane receptors that play crucial roles in cellular signaling pathways. GPCRs are involved in a wide range of physiological processes and are targeted by numerous drugs for the treatment of various diseases. Research has shown that 1-(5-methyl-1,2-oxazol-4-yl)cyclopropan-1-amine exhibits selective binding to specific GPCRs, suggesting its potential as a lead compound for the development of novel therapeutic agents.

In addition to its interactions with GPCRs, 1-(5-methyl-1,2-oxazol-4-yl)cyclopropan-1-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that 1-(5-methyl-1,2-oxazol-4-yl)cyclopropan-1-amnine can inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and alleviating symptoms associated with these conditions.

The pharmacokinetic profile of 1-(5-methyl-1,2-oxazol-4-y)cyclopropan-l-amine has also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of 1-(5-methyl-oxazol^{-4-y)cyclopropan--l--amine.}

In conclusion, 1-(5-methyl-cis-3-hydroxybutanoyl)cyclopropan--l-amine) (CAS No. 1490176--74--3) represents a promising compound in medicinal chemistry with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, it is anticipated that this compound will contribute significantly to the advancement of drug discovery and development efforts.